Cas no 2092826-25-8 (5-Isoxazolemethanamine, N,N-dimethyl-3-(4-piperidinyl)-)

• Product Name: 5-Isoxazolemethanamine, N,N-dimethyl-3-(4-piperidinyl)-
• CAS No: 2092826-25-8
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 5247634
• Update Time: 2025-05-21

5-Isoxazolemethanamine, N,N-dimethyl-3-(4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanamine, N,N-dimethyl-3-(4-piperidinyl)-

• Inchi： 1S/C11H19N3O/c1-14(2)8-10-7-11(13-15-10)9-3-5-12-6-4-9/h7,9,12H,3-6,8H2,1-2H3
• InChI Key： BYJDRZCUTSEXPF-UHFFFAOYSA-N
• SMILES： O1C(CN(C)C)=CC(C2CCNCC2)=N1

Additional information on 5-Isoxazolemethanamine, N,N-dimethyl-3-(4-piperidinyl)-

Introduction to 5-Isoxazolemethanamine, N,N-dimethyl-3-(4-piperidinyl)- (CAS No. 2092826-25-8)

5-Isoxazolemethanamine, N,N-dimethyl-3-(4-piperidinyl)-, identified by its CAS number 2092826-25-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the isoxazole class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural motif of isoxazole, characterized by a five-membered ring containing an oxygen atom and a nitrogen atom, makes it a versatile scaffold for medicinal chemistry.

The molecular structure of 5-Isoxazolemethanamine, N,N-dimethyl-3-(4-piperidinyl)- incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of N,N-dimethylamino and piperidine substituents enhances its solubility and binding affinity, making it a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. The isoxazole scaffold has shown promise in this regard, with several derivatives demonstrating efficacy in preclinical studies. Specifically, compounds like 5-Isoxazolemethanamine, N,N-dimethyl-3-(4-piperidinyl)- have been explored for their potential role in treating neurodegenerative diseases and chronic inflammatory conditions.

One of the most compelling aspects of this compound is its ability to interact with multiple biological targets. The piperidine ring, in particular, is known for its ability to enhance binding affinity to certain enzymes and receptors. This property makes 5-Isoxazolemethanamine, N,N-dimethyl-3-(4-piperidinyl)- a valuable tool for researchers looking to develop drugs that require precise targeting.

Recent studies have highlighted the compound's potential in modulating the activity of enzymes such as kinases and phosphodiesterases. These enzymes are crucial in various cellular processes, including signal transduction and neurotransmitter release. By inhibiting or activating these enzymes, 5-Isoxazolemethanamine, N,N-dimethyl-3-(4-piperidinyl)- could potentially offer therapeutic benefits in conditions where these pathways are dysregulated.

The synthesis of 5-Isoxazolemethanamine, N,N-dimethyl-3-(4-piperidinyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the isoxazole ring followed by functionalization with the N,N-dimethylamino group and the piperidine side chain. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and selectivity.

In terms of pharmacokinetic properties, 5-Isoxazolemethanamine, N,N-dimethyl-3-(4-piperidinyl)- exhibits favorable characteristics that make it suitable for further development into a drug candidate. Preliminary studies suggest good oral bioavailability and reasonable metabolic stability, which are critical factors for drug efficacy. Additionally, the compound's solubility profile allows for formulation into various dosage forms, enhancing its potential for clinical use.

The safety profile of this compound is another area of interest. While preclinical data indicates that it does not exhibit significant toxicity at moderate doses, further studies are needed to fully assess its safety margins. Chronic toxicity studies and long-term exposure assessments will be essential to ensure that it can be used safely in humans.

In conclusion, 5-Isoxazolemethanamine, N,N-dimethyl-3-(4-piperidinyl)- (CAS No. 2092826-25-8) represents a promising lead compound in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further exploration in treating neurological disorders and inflammatory conditions. As research continues to uncover new applications for this compound, it holds significant potential for improving patient outcomes.